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Compound of Interest

Compound Name: MIDD0301

Cat. No.: B15616421 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Logistical Information for the Handling and Disposal of MIDD0301.

This document provides procedural guidance for the proper disposal of the investigational drug

MIDD0301. As a novel, first-in-class anti-inflammatory asthma drug candidate, adherence to

proper disposal protocols is essential to ensure laboratory safety, environmental protection, and

regulatory compliance. MIDD0301 is an orally available, small molecule that functions as a

gamma-aminobutyric acid type A receptor (GABA-A R) modulator.[1][2]

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for MIDD0301 is

not publicly available, extensive research indicates that the compound has a favorable safety

profile in preclinical studies and is not classified as a hazardous substance.[3] Therefore, the

following disposal procedures are based on general guidelines for non-hazardous

investigational drugs.[4][5][6]

Quantitative Data Summary
Due to the investigational nature of MIDD0301, specific quantitative data regarding its

environmental fate and disposal are limited. The following table summarizes available

information and notes data that is not currently available.
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Parameter Value Source

Chemical Formula C₁₉H₁₃N₃O₂ [7]

Molecular Weight 315.33 g/mol [7]

Formulation

Solution or suspension in

various vehicles (e.g.,

polyethylene glycol,

hydroxypropyl methylcellulose)

[3][8][9][10]

RCRA Hazardous Waste

Classification

Not Listed (Presumed Non-

Hazardous)
N/A

DEA Controlled Substance No N/A

Primary Route of Excretion (in

vivo)
Feces [3]

Disposal Protocol
The following step-by-step protocol should be followed for the disposal of unused, expired, or

waste MIDD0301.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including safety glasses, a lab coat, and nitrile gloves.

2. Waste Segregation:

Do not mix MIDD0301 waste with hazardous chemical waste (e.g., solvents, heavy metals)

or biohazardous waste.

Segregate solid waste (e.g., contaminated labware, unused powder) from liquid waste (e.g.,

unused solutions).

3. Disposal of Solid MIDD0301 Waste:

For small quantities of solid MIDD0301, it is recommended to render the drug unusable.
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Mix the solid waste with an inert and undesirable substance, such as used coffee grounds or

kitty litter. This makes the drug less appealing to children and pets and unrecognizable to

individuals who might go through the trash.

Place the mixture in a sealed container (e.g., a sealable bag or a labeled, empty container)

to prevent leakage.

Dispose of the sealed container in the regular trash, unless institutional policy requires

incineration for all non-hazardous pharmaceutical waste.

4. Disposal of Liquid MIDD0301 Waste:

Do not pour liquid MIDD0301 waste down the drain unless specifically permitted by your

institution's Environmental Health and Safety (EHS) office.

For small volumes, absorb the liquid onto an inert material (e.g., vermiculite, sand, or kitty

litter).

Place the absorbent material in a sealed container and dispose of it in the regular trash,

following the same procedure as for solid waste.

5. Disposal of Empty Containers:

Empty containers that held MIDD0301 should be triple-rinsed with a suitable solvent (e.g.,

ethanol or water, depending on the formulation vehicle) if they are to be disposed of as non-

hazardous waste. The rinsate should be collected and disposed of as liquid waste.

Alternatively, unrinsed empty containers can be disposed of in the same manner as the drug

itself.

Before disposing of any container, ensure all labels are removed or fully defaced to protect

proprietary information.

6. Institutional and Sponsor Guidelines:

Always consult and adhere to your institution's specific waste disposal guidelines and any

disposal instructions provided by the drug sponsor.[5][6][11]
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Contact your institution's EHS office for clarification on any disposal procedures.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

MIDD0301.
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Caption: Disposal workflow for non-hazardous MIDD0301 waste.

Disclaimer: This information is intended for guidance and is based on publicly available data for

a non-hazardous investigational compound. Always prioritize your institution's specific EHS

policies and any instructions provided by the drug sponsor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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